Cas no 593-03-3 (Hexadecan-3-ol)

Hexadecan-3-ol structure
Hexadecan-3-ol structure
Product Name:Hexadecan-3-ol
CAS No:593-03-3
MF:C16H34O
MW:242.44056558609
MDL:MFCD00051480
CID:38616
PubChem ID:79052
Update Time:2025-04-18

Hexadecan-3-ol Chemical and Physical Properties

Names and Identifiers

    • Hexadecan-3-ol
    • 3-HEXADECANOL
    • EINECS 209-781-4
    • n-Hexadecanol-3
    • 8826AB
    • RP28532
    • IMED1136796626
    • EN002626
    • AX8164197
    • 593H033
    • AS-40049
    • CHEBI:197390
    • DTXSID60870645
    • 3-hydroxyhexadecane
    • FT-0615778
    • SCHEMBL133933
    • AKOS005063329
    • J-512588
    • ethyl n-tridecyl carbinol
    • MFCD00051480
    • NS00043184
    • CS-0068715
    • 593-03-3
    • DB-001258
    • NU94NZ5JPT
    • DTXCID40818348
    • (+/-)-3-Hexadecanol
    • 209-781-4
    • MDL： MFCD00051480
    • Inchi： 1S/C16H34O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)4-2/h16-17H,3-15H2,1-2H3
    • InChI Key： ACDUHTSVVVHMGU-UHFFFAOYSA-N
    • SMILES： OC(CC)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 242.26100
  • Monoisotopic Mass: 242.260966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.1
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.8000
  • Melting Point: 50°C
  • Boiling Point: 315.27°C (estimate)
  • Flash Point: 118.6 °C
  • Refractive Index: 1.4260 (estimate)
  • PSA: 20.23000
  • LogP: 5.45840
  • FEMA: 2042

Hexadecan-3-ol Security Information

  • Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
  • Packing Group：I; II; III

Hexadecan-3-ol Pricemore >>

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Hexadecan-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:593-03-3)Hexadecan-3-ol
Order Number:A1166649
Stock Status:in Stock
Quantity:5.0g/10.0g/25.0g/50.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:07
Price ($):306.0/519.0/1102.0/1873.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:593-03-3)Hexadecan-3-ol
A1166649
Purity:99%/99%/99%/99%
Quantity:5.0g/10.0g/25.0g/50.0g
Price ($):306.0/519.0/1102.0/1873.0
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